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Compound of Interest

Compound Name: Barium acetate

Cat. No.: B147892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium acetate (Ba(CH₃COO)₂) is a salt of barium(II) and acetic acid. It serves as a soluble

source of barium ions and is utilized in various chemical and manufacturing processes.[1] In

research and development, particularly in the pharmaceutical industry, standard solutions of

barium acetate are employed as reagents in chemical synthesis, as a mordant for printing

textiles, a drier for paints and varnishes, and as a catalyst in organic synthesis.[1][2] Given its

toxicity, the preparation of barium acetate solutions necessitates strict adherence to safety

protocols to minimize exposure and ensure accurate, reproducible results.[1] This document

provides a detailed protocol for the preparation of a standard solution of barium acetate,

emphasizing safety, accuracy, and proper handling techniques.

Physicochemical Data and Safety Information
Accurate preparation of a standard solution requires precise quantitative data and a thorough

understanding of the compound's safety profile.

Quantitative Data Summary
The following table summarizes the key quantitative data for barium acetate:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b147892?utm_src=pdf-interest
https://www.benchchem.com/product/b147892?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_acetate
https://www.benchchem.com/product/b147892?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_acetate
https://www.thegoodscentscompany.com/data/rw1221091.html
https://www.benchchem.com/product/b147892?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_acetate
https://www.benchchem.com/product/b147892?utm_src=pdf-body
https://www.benchchem.com/product/b147892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Chemical Formula C₄H₆BaO₄ [1]

Molar Mass 255.42 g/mol [3]

Appearance White crystalline powder [4][5]

Solubility in Water
55.8 g/100 mL at 0 °C; 72

g/100 mL at 20 °C
[1]

Density 2.47 g/cm³ [4]

pH
7.0 - 8.5 (50 g/L solution at 25

°C)

Melting Point Decomposes at 450 °C [1]

Safety Precautions
Barium acetate is harmful if swallowed or inhaled.[6] It is crucial to handle this chemical with

appropriate personal protective equipment (PPE) in a well-ventilated area or under a chemical

fume hood.[7][8]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[7][8]

Hand Protection: Neoprene or nitrile rubber gloves should be worn.[7]

Skin and Body Protection: A lab coat or other suitable protective clothing is required.[7]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator is necessary.[7]

Handling:

Avoid creating dust.[7][8]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly after handling.[7]
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Storage:

Store in a cool, dry, and well-ventilated place.[9][10]

Keep the container tightly closed.[9]

Store away from incompatible materials such as strong oxidizing agents and acids.[4][8]

First Aid:

If Swallowed: Rinse mouth and seek immediate medical attention.[6][8]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and seek

medical attention.[8]

In Case of Skin Contact: Wash off with soap and plenty of water.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[9]

Disposal:

Dispose of contents and container to an approved waste disposal plant. Barium acetate
can be precipitated as the non-toxic barium sulfate by adding a solution of sodium sulfate

or magnesium sulfate.[11]

Experimental Protocol: Preparation of a 0.1 M
Barium Acetate Standard Solution
This protocol details the steps to prepare 1 liter of a 0.1 M standard solution of barium acetate.

Materials and Equipment
Chemicals:

Barium Acetate (ACS reagent grade or higher)

Deionized or distilled water
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Equipment:

Analytical balance (readable to at least 0.001 g)

1 L volumetric flask with stopper

Weighing paper or weighing boat

Spatula

Glass funnel

Beaker (250 mL or larger)

Magnetic stirrer and stir bar

Wash bottle with deionized/distilled water

Appropriate PPE (safety goggles, gloves, lab coat)

Step-by-Step Procedure
Calculate the Required Mass of Barium Acetate:

To prepare a 0.1 M solution, the required mass is calculated using the formula:

Mass (g) = Molarity (mol/L) × Volume (L) × Molar Mass ( g/mol )

Mass (g) = 0.1 mol/L × 1 L × 255.42 g/mol = 25.542 g

Weigh the Barium Acetate:

Place a clean, dry weighing boat on the analytical balance and tare it.

Carefully weigh out approximately 25.542 g of barium acetate using a spatula. Record

the exact mass.

Dissolve the Barium Acetate:
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Add approximately 500 mL of deionized water to a beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Slowly add the weighed barium acetate to the water while stirring to facilitate dissolution.

Transfer the Solution to a Volumetric Flask:

Once the barium acetate is completely dissolved, carefully transfer the solution into a 1 L

volumetric flask using a funnel.

Rinse the beaker, stir bar, and funnel with small amounts of deionized water, adding the

rinsings to the volumetric flask to ensure all the barium acetate is transferred.

Dilute to the Mark:

Add deionized water to the volumetric flask until the bottom of the meniscus is level with

the calibration mark.

Use a dropper or pipette for the final additions to avoid overshooting the mark.

Homogenize the Solution:

Stopper the volumetric flask and invert it several times (at least 10-15 times) to ensure the

solution is thoroughly mixed and homogenous.

Label and Store:

Label the flask with the name of the solution (0.1 M Barium Acetate), the date of

preparation, and the preparer's initials.

Store the solution in a tightly sealed container in a cool, dry place away from incompatible

substances.[9][10]

Standardization of the Barium Acetate Solution
(Optional but Recommended)
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For applications requiring high accuracy, the prepared solution should be standardized against

a primary standard. A common method is conductometric titration with a standard sodium

sulfate solution.[12]

Visual Representation of the Experimental Workflow

Preparation of 0.1 M Barium Acetate Solution

1. Calculate Mass
(25.542 g for 1 L of 0.1 M)

2. Weigh Barium Acetate

3. Dissolve in Deionized Water

4. Transfer to Volumetric Flask

5. Dilute to the Mark

6. Homogenize the Solution

7. Label and Store

Click to download full resolution via product page
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Caption: Workflow for preparing a standard solution of barium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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